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Compound of Interest

1-[(2,4-
Compound Name:

Difluorophenyl)methyljtriazole
CAS No.: 2004360-43-2

Cat. No.: B2452953

Get Quote

Executive Summary

This technical guide provides a rigorous analysis of the critical chemical intermediates required
for the synthesis of Fluconazole (CAS: 86386-73-4). It is designed for process chemists and
analytical scientists optimizing the synthesis of this bis-triazole antifungal.

The guide focuses on the two pivotal control points in the commercial Friedel-Crafts/Corey-
Chaykovsky pathway:

e The "Ketone" Intermediate: 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone.[1][2]

e The "Epoxide" Intermediate: 1-[[2-(2,4-Difluorophenyl)oxiran-2-yljmethyl]-1H-1,2,4-triazole.[3]
[4]

Part 1: Chemical Identity & Nomenclature

Precise identification is the first line of defense against supply chain errors. The following tables
consolidate the chemical identifiers for the primary intermediates.
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Primary Intermediate A: The "Ketone"

This compound represents the first introduction of the triazole moiety. Its purity is critical to

prevent regioisomeric impurities downstream.

Identifier Type

Value

Common Name

Fluconazole Ketone / 2-Triazolyl-2',4'-

difluoroacetophenone

CAS Number 86404-63-9
1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-
IUPAC Name
yl)ethanone
Molecular Formula C10H7F2N30
Molecular Weight 223.18 g/mol

Pharmacopeial Ref

Fluconazole Impurity E (EP/USP)

SMILES

FC1=C(C(CN2C=NC=N2)=0)C=CC(F)=C1

InChlKey

XCHRPVARHBCFMJ-UHFFFAOYSA-N

Primary Intermediate B: The "Epoxide"

This is the penultimate intermediate. While Fluconazole itself is achiral (due to symmetry), this

epoxide possesses a chiral center. However, in standard commercial synthesis, it is produced

and used as a racemate because the subsequent ring-opening restores symmetry.
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Identifier Type Value
Common Name Fluconazole Epoxide / Oxirane Intermediate
CAS Number 86386-76-7

1-[[2-(2,4-Difluorophenyl)oxiran-2-ylJmethyl]-1H-
IUPAC Name [[2-( phenyl) yl] yl]

1,2,4-triazole
Molecular Formula C11HoF2N30
Molecular Weight 237.21 g/mol
Pharmacopeial Ref Fluconazole Impurity G (EP)
SMILES FC1=C(C2(CN3C=NC=N3)C0O2)C=CC(F)=C1
InChlKey UIXQTZYZQHYHRL-UHFFFAOY SA-N

Part 2: Synthetic Pathways & Mechanistic Insight
The Convergent Strategy

The most robust industrial route avoids the hazardous Grignard/Lithiation of 1-bromo-2,4-
difluorobenzene. Instead, it utilizes a Friedel-Crafts acylation followed by a Corey-Chaykovsky
epoxidation.

Expert Insight - The Symmetry Restoration: A unique feature of Fluconazole synthesis is the
restoration of symmetry.

o Asymmetry Creation: The conversion of the Ketone (Achiral) to the Epoxide (Chiral/Racemic)
creates a stereocenter.

o Symmetry Restoration: The final nucleophilic attack by the second triazole unit on the
epoxide ring renders the central carbon achiral again (it becomes bonded to two identical
methylene-triazole groups). Operational Consequence: You do not need chiral resolution for
the Epoxide intermediate, but you must control the regioselectivity of the ring opening to
ensure the second triazole attaches at the terminal carbon.

Visualization: Reaction Workflow
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The following diagram illustrates the critical control points (CCP) where impurities E and G are

generated.

1,3-Difluorobenzene

(Starting Material)

Friedel-Crafts Acylation
(Chloroacetyl Chloride)

i
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become difficult-to-remove
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44

2-Chloro-2',4'-difluoroacetophenone

i

Nucleophilic Substitution
(1,2,4-Triazole + Base)

KETONE INTERMEDIATE

(CAS: 86404-63-9)
*CCP: Impurity E*

Corey-Chaykovsky Epoxidation
(TMSI / DMSO)

EPOXIDE INTERMEDIATE

(CAS: 86386-76-7)
*CCP: Impurity G*

Ring Opening
(1,2,4-Triazole + Base)

FLUCONAZOLE AP
(CAS: 86386-73-4)

© 2026 BenchChem. All rights reserved.

4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2452953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Industrial synthesis pathway highlighting the Ketone and Epoxide as Critical Control
Points (CCPs) for impurity management.

Part 3: Analytical Protocols (HPLC)

To validate the quality of these intermediates, a single isocratic HPLC method is often preferred
for in-process control (IPC) to track the conversion of Ketone — Epoxide — Fluconazole.

Protocol: Reverse-Phase Separation of Intermediates

This method is derived from USP/EP monographs but optimized for the separation of the
specific intermediates (Impurity E and G) from the API.

Chromatographic Conditions:

Parameter Setting

C18 End-capped (e.g., Zorbax Eclipse XDB-C18
or Inertsil ODS-3), 150 x 4.6 mm, 3.5 um

Column

Mobile Phase Acetonitrile : Buffer (25:75 v/v)

N 0.01M Ammonium Acetate adjusted to pH 5.0
Buffer Composition

with Acetic Acid
Flow Rate 1.0 mL/min
Column Temp 30°C
Detection UV @ 261 nm (A max for difluorophenyl moiety)
Injection Vol 10 pL

Methodology (Step-by-Step):

» Buffer Preparation: Dissolve 0.77g Ammonium Acetate in 1000mL water. Adjust pH to 5.0 =
0.05 using dilute acetic acid. Filter through 0.45um nylon filter.
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o Standard Preparation: Prepare a stock solution of the Ketone (86404-63-9) and Epoxide
(86386-76-7) at 0.1 mg/mL in mobile phase.

o System Suitability: Inject the standard mixture.
o Requirement: Resolution (Rs) between Ketone and Epoxide peaks > 2.0.

o Requirement: Tailing factor < 1.5 for all peaks (Triazoles are prone to tailing due to
interaction with residual silanols; the ammonium acetate buffer suppresses this).

e Retention Time Logic:
o Fluconazole (API): Elutes first (most polar due to -OH and two triazoles).
o Ketone (Impurity E): Elutes later (less polar).
o Epoxide (Impurity G): Elutes last (most hydrophobic).

Self-Validating Check: If the resolution between the Epoxide and the Ketone degrades, it
indicates column aging (loss of end-capping). The basic nitrogen on the triazole ring interacts
strongly with exposed silanols. Corrective Action: Increase buffer ionic strength or replace the
column.

Part 4: Regulatory & Safety Considerations
Handling the Epoxide (CAS 86386-76-7)

» Reactivity: The epoxide ring is highly strained and electrophilic. It is susceptible to hydrolysis
if exposed to atmospheric moisture, converting it to the diol impurity (which is difficult to

purge).
o Storage: Must be stored under inert atmosphere (Nitrogen/Argon) at 2-8°C.

o Toxicity: Like many epoxides, it should be treated as a potential alkylating agent and
genotoxic impurity (GTI) until proven otherwise.

Pharmacopeial Compliance
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» European Pharmacopoeia (Ph.[5][6] Eur.): Explicitly lists the Ketone as Impurity E and the
Epoxide as Impurity G.

e USP: Lists the Ketone as Related Compound C.

o Limit: In the final API, these intermediates must usually be controlled to < 0.15% (ICH Q3A)
or lower if flagged as genotoxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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